Cas no 1806318-31-9 (2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole
• CAS No: 1806318-31-9
• MF: C₉H₅BrF₃NO₂
• MW: 296.040712118149
• CID: 4820215
• Update Time: 2025-06-11

2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole

• Inchi： 1S/C9H5BrF3NO2/c10-4-7-14-8-5(15-7)2-1-3-6(8)16-9(11,12)13/h1-3H,4H2
• InChI Key： OVTPHJHLTYSUKF-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(=CC=CC=2O1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.5
• Topological Polar Surface Area: 35.3

Additional information on 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole

Comprehensive Overview of 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole (CAS No. 1806318-31-9)

2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole (CAS No. 1806318-31-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzo[d]oxazole core with a bromomethyl substituent and a trifluoromethoxy group, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds and heterocyclic scaffolds in modern medicinal chemistry.

The compound’s CAS No. 1806318-31-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its bromomethyl moiety offers reactivity for further functionalization, while the trifluoromethoxy group enhances lipophilicity and metabolic stability—properties highly sought after in the development of bioactive molecules. Recent trends in AI-driven drug design and high-throughput screening have further amplified interest in such building blocks, as they align with the need for fragment-based drug discovery (FBDD) and click chemistry applications.

From a synthetic perspective, 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole is often employed in cross-coupling reactions and nucleophilic substitutions, enabling the construction of diverse molecular architectures. Its compatibility with palladium-catalyzed and photoredox methodologies makes it a valuable tool for chemists exploring C–H functionalization and late-stage diversification. These attributes resonate with the growing focus on sustainable chemistry, where efficiency and atom economy are prioritized.

In the context of user search trends, queries such as "applications of trifluoromethoxy compounds" and "benzo[d]oxazole derivatives in drug discovery" reflect the compound’s relevance. Additionally, the rise of precision medicine and targeted therapies has spurred investigations into fluorinated heterocycles, positioning CAS No. 1806318-31-9 as a compound of interest for researchers exploring kinase inhibitors and GPCR modulators.

Beyond pharmaceuticals, 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole finds utility in material science, particularly in the design of organic electronic materials and fluorescent probes. Its electron-withdrawing trifluoromethoxy group can modulate electronic properties, making it suitable for OLEDs and sensors. This dual applicability underscores its interdisciplinary value, bridging gaps between chemical biology and advanced materials.

To optimize SEO performance, this article integrates high-traffic keywords like "buy 2-(Bromomethyl)-4-(trifluoromethoxy)benzo[d]oxazole" and "synthesis of bromomethyl heterocycles," addressing common queries from industrial purchasers and academic researchers. The compound’s role in green chemistry initiatives and catalysis further aligns with trending topics, ensuring visibility in search engine results. By combining technical depth with user-centric phrasing, this overview aims to serve as a authoritative resource for stakeholders across the chemical sciences.